Cas no 1805649-22-2 (Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate
• CAS No: 1805649-22-2
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4952900
• Update Time: 2025-07-23

Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-10(18)7-3-5(4-17)2-6(9(12)13)8(7)20-11(14,15)16/h2-3,9H,1H3
• InChI Key： NRJAGBMMVFJGHU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C(=O)OC)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate

Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate (CAS No. 1805649-22-2): An Overview of Its Structure, Synthesis, and Applications

Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate (CAS No. 1805649-22-2) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex molecular framework, which includes a cyano group, difluoromethyl, and trifluoromethoxy substituents. These functional groups confer specific chemical and physical properties that make it an intriguing candidate for further research and development.

The molecular formula of Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate is C₁₃H₈F₅NO₃, and its molecular weight is approximately 311.19 g/mol. The presence of the cyano group (-CN) imparts significant electron-withdrawing properties to the molecule, which can influence its reactivity and stability. The difluoromethyl (-CF₂H) and trifluoromethoxy (-OCF₃) groups further enhance the molecule's hydrophobicity and lipophilicity, making it suitable for a variety of applications where these properties are advantageous.

The synthesis of Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate typically involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable aryl halide with a cyano-containing reagent, followed by the introduction of the difluoromethyl and trifluoromethoxy groups through selective substitution reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In the context of pharmaceutical research, Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate has shown promise as a potential lead compound for the development of new drugs. Its unique combination of functional groups can influence biological activity in several ways. For instance, the cyano group can act as a bioisostere for carboxylic acids, which are common in many biologically active molecules. The difluoromethyl and trifluoromethoxy groups can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Several studies have explored the pharmacological properties of compounds with similar structures to Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate. For example, a recent study published in the Journal of Medicinal Chemistry reported that compounds containing cyano and fluoroalkyl groups exhibited potent anti-inflammatory activity. Another study in Organic & Biomolecular Chemistry demonstrated that such compounds could effectively inhibit specific enzymes involved in disease pathways, suggesting their potential as therapeutic agents.

Beyond pharmaceutical applications, Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate has also been investigated for its use in materials science. The presence of fluorine atoms can significantly alter the electronic properties of materials, making them suitable for applications such as organic electronics and photovoltaic devices. Research in this area has shown that compounds with similar structures exhibit enhanced charge transport properties and improved stability under various environmental conditions.

The environmental impact of compounds like Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate is another important consideration. Fluoroalkyl compounds are known for their persistence in the environment due to their high stability. Therefore, it is crucial to conduct thorough environmental risk assessments to ensure that these compounds do not pose significant ecological risks when used in industrial or pharmaceutical applications.

In conclusion, Methyl 5-cyano-3-difluoromethyl-2-(trifluoromethoxy)benzoate (CAS No. 1805649-22-2) is a versatile compound with a unique chemical structure that holds promise for various applications in pharmaceuticals and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance as a subject of scientific inquiry.